2-(3-trifluoromethylphenylamino)pyrimidin-4(3H)-one

• Molecular Formula: C11H8F3N3O
• Molecular Weight: 255.20 g/mol
• IUPAC Name: 2-[3-(trifluoromethyl)anilino]-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H8F3N3O/c12-11(13,14)7-2-1-3-8(6-7)16-10-15-5-4-9(18)17-10/h1-6H,(H2,15,16,17,18)
• InChI Key: CPEJAAQYFUKMBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=NC=CC(=O)N2)C(F)(F)F

Description

2-(3-trifluoromethylphenylamino)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C11H8F3N3O and its molecular weight is 255.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2-(methyl-thio)pyrimidine-4(3H)-one, 1, (5 g, 35.21 mmol) in diglyme (25 mL) is added 3-trifluoromethylaniline (5.26 mL, 42.25 mmol). The resulting mixture is heated to reflux and stirred for 18 hours. A solid forms upon cooling the mixture to room temperature. The solid is washed with hexanes to afford 1.9 g (21% yield) of the desired compound. MS (ESI, pos. ion) m/z: 256 (M+1).